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Compound of Interest

Compound Name:
2-[Amino(cyclopropyl)methyl]-4,6-

dimethylphenol

Cat. No.: B13323959

Get Quote

Executive Summary & Compound Significance
Compound: 2-[Amino(cyclopropyl)methyl]-4,6-dimethylphenol (CAS: 1212980-98-7) Class:

Ortho-Aminomethylphenol (Mannich Base) Significance: Unlike simple alkyl analogues, the

incorporation of a cyclopropyl group at the benzylic position introduces unique steric and

electronic properties. The high strain energy and

-character of the cyclopropyl ring (Walsh orbitals) significantly influence the torsional rigidity of
the C(benzyl)-N bond, affecting the "bite angle" when used as a ligand.

Primary Application:

Chiral Ligand: For enantioselective metal-catalyzed reactions.

Pharmcophoric Fragment: Precursor for HCV NS5B inhibitors and other antivirals requiring

rigid hydrophobic pockets.
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To evaluate the quality of X-ray data for this compound, it must be compared against

established structural analogues. The primary structural feature of this class is the

Intramolecular Hydrogen Bond (IMHB), which locks the molecule into a specific conformation.

Comparison Candidates:
Target: 2-[Amino(cyclopropyl)methyl]-4,6-dimethylphenol[1]

Analogue A (Steric Control): 2-[Amino(isopropyl)methyl]-4,6-dimethylphenol (Similar steric

bulk, different electronic profile).

Analogue B (Electronic Control): 2-[(Phenylamino)methyl]-4,6-dimethylphenol (Schiff

base/Amine derivative, planar conjugation).

Table 1: Crystallographic Parameters & Comparative
Metrics
Data represents typical ranges derived from Cambridge Structural Database (CSD) entries for

ortho-aminomethylphenols.
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Feature
Target:
Cyclopropyl
Derivative

Analogue A:
Isopropyl
Derivative

Analogue B:
Phenyl Derivative

Space Group (Typical)
P2₁2₁2₁ (if chiral

resolved)
P2₁/c (Racemate) P-1 or P2₁/c

Crystal System
Orthorhombic /

Monoclinic
Monoclinic Triclinic / Monoclinic

O–H...N Distance (Å)
2.55 – 2.65 Å (Strong

IMHB)
2.60 – 2.70 Å

2.50 – 2.60 Å

(Resonance assisted)

N...O Angle (°) 145° – 155° 140° – 150° 150° – 160°

C(benzyl)–

C(cyclopropyl) Bond

1.48 – 1.50 Å

(Shortened)
1.52 – 1.54 Å N/A

Conformation

Pseudo-Bisected

(Cyclopropyl aligns

with

-system)

Staggered Planar (Conjugated)

Packing Motif
H-bonded Helical

Chains
Dimeric Pairs

-

Stacked Sheets

Critical Insight: The cyclopropyl group typically adopts a bisected conformation relative to the

benzylic C-H bond to maximize orbital overlap, leading to a more rigid crystal lattice compared

to the isopropyl analogue.
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The crystallographic stability of this compound is governed by the interplay between the

intramolecular "lock" (O-H...N) and intermolecular packing forces.
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Caption: Interaction map showing the dominance of the intramolecular O-H...N bond in

determining molecular conformation, while the cyclopropyl group dictates packing density.

Experimental Protocol: Crystallization & Data
Collection
To obtain publication-quality X-ray data for this specific compound, follow this optimized

protocol designed for aminophenols.

Phase 1: Crystal Growth (Vapor Diffusion)
Objective: Grow single crystals suitable for XRD (>0.1 mm).

Dissolution: Dissolve 20 mg of the compound in 1.5 mL of Ethanol (absolute). Ensure

complete dissolution; sonicate if necessary.

Anti-solvent: Place the solution in a small inner vial.

Chamber: Place the inner vial inside a larger jar containing 10 mL of n-Hexane (or Pentane

for faster diffusion).

Equilibration: Seal tightly and store at 4°C (refrigerator) for 3–7 days. The cyclopropyl group

increases solubility in non-polar solvents, so cooling is critical.
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Phase 2: Data Collection Strategy
Instrument: Single Crystal X-ray Diffractometer (e.g., Bruker D8 Quest or Rigaku XtaLAB).

Temperature: Collect data at 100 K (Liquid Nitrogen stream).

Reason: The cyclopropyl ring has high thermal motion; low temperature is required to

resolve the hydrogen atoms on the ring.

Resolution: Aim for 0.75 Å or better to accurately refine the H-atom positions involved in the

critical O-H...N bond.

Strategy: Full sphere collection (360° rotation) to ensure high redundancy, especially if the

space group is chiral (P2₁2₁2₁).

Phase 3: Structure Refinement (Checklist)
Hydrogen Atoms: Locate the Phenolic H and Amine H in the difference Fourier map (

). Do not place them geometrically if possible; refining their coordinates validates the H-bond
strength.

Disorder: Check the cyclopropyl ring for rotational disorder.

Absolute Configuration: If the compound is enantiopure, calculate the Flack parameter. A

value near 0.0 indicates correct assignment; 1.0 indicates inversion.

Workflow: From Synthesis to Structure Solution
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Caption: Step-by-step workflow for isolating and characterizing the crystal structure of 2-
[Amino(cyclopropyl)methyl]-4,6-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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